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Compound of Interest

Compound Name:
Benzyltrimethylammonium

hydroxide

Cat. No.: B094449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyltrimethylammonium hydroxide (BTAH), also known as Triton B, is a quaternary

ammonium salt that serves as a potent organic base and phase-transfer catalyst in a multitude

of organic syntheses. Its utility in forming crucial carbon-carbon bonds makes it a valuable

reagent in the development of complex molecules, including active pharmaceutical ingredients

(APIs). However, its reactivity is matched by its hazardous nature, necessitating a thorough

understanding of its properties and handling requirements. This technical guide provides an in-

depth overview of Benzyltrimethylammonium hydroxide, encompassing its safety data,

handling precautions, and detailed experimental applications.

Core Safety and Physical Properties
A comprehensive understanding of the physicochemical properties and hazard profile of

Benzyltrimethylammonium hydroxide is paramount for its safe handling in a laboratory

setting. The following tables summarize key quantitative data extracted from various safety

data sheets (SDS).

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium Hydroxide
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Property Value Source

Molecular Formula C₁₀H₁₇NO [1][2]

Molecular Weight 167.25 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Odor Amine-like [3]

Melting Point -98 °C [1]

Boiling Point 65 °C [1]

Flash Point
15 °C (for 40% solution in

methanol)
[4]

Density 1.059 g/mL at 25 °C [2]

Solubility
Miscible with water, alcohols,

and aromatic hydrocarbons
[1]

Table 2: Hazard Identification and Classification
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Hazard Class Category GHS Pictogram Hazard Statement

Flammable Liquids 2 🔥

H225: Highly

flammable liquid and

vapor

Acute Toxicity, Oral 3 💀
H301: Toxic if

swallowed

Acute Toxicity, Dermal 3 💀
H311: Toxic in contact

with skin

Acute Toxicity,

Inhalation
3 💀 H331: Toxic if inhaled

Skin

Corrosion/Irritation
1A/1B corrosive

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Eye Irritation
1 corrosive

H318: Causes serious

eye damage

Specific Target Organ

Toxicity (Single

Exposure)

1 health hazard

H370: Causes

damage to organs

(optic nerve, central

nervous system)

Handling and Safety Precautions
Given its hazardous nature, strict adherence to safety protocols is mandatory when working

with Benzyltrimethylammonium hydroxide.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to prevent exposure.
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Personal Protective Equipment (PPE)

Chemical safety goggles and face shield

Chemical-resistant gloves (e.g., nitrile, neoprene)

Flame-retardant lab coat and chemical apron

Use in a certified chemical fume hood. Respirator with appropriate cartridge if fume hood is not available.

Researcher

must wear

must wear

must wear

must use

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling Benzyltrimethylammonium
hydroxide.

Storage and Incompatibility
Proper storage is crucial to maintain the stability of Benzyltrimethylammonium hydroxide
and prevent hazardous reactions.

Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[4] Keep containers tightly closed to prevent contact with air and moisture.[1]

The recommended storage temperature is below +30°C.[1]

Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Table 3: First Aid Procedures for Benzyltrimethylammonium Hydroxide Exposure

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Experimental Protocols and Applications
Benzyltrimethylammonium hydroxide is a versatile tool in organic synthesis. Below are

detailed methodologies for its application in key chemical transformations.

Phase-Transfer Catalysis
As a phase-transfer catalyst, BTAH facilitates reactions between reactants in immiscible

phases, enhancing reaction rates and yields.
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General Workflow for Phase-Transfer Catalysis

Start

Dissolve organic substrate in a water-immiscible organic solvent.

Prepare an aqueous solution of the inorganic reagent.

Add a catalytic amount of Benzyltrimethylammonium hydroxide to the biphasic mixture.

Stir vigorously at the desired temperature to ensure efficient mixing and reaction.

Monitor reaction progress by TLC or GC.

Quench the reaction and separate the organic layer.

Wash, dry, and concentrate the organic phase. Purify the product via chromatography or distillation.

End
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Caption: A generalized experimental workflow for a reaction utilizing

Benzyltrimethylammonium hydroxide as a phase-transfer catalyst.

Detailed Protocol: O-Alkylation of a Phenol[5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the phenol (1.0 equivalent) in a suitable organic solvent (e.g., toluene,

dichloromethane).

Aqueous Phase Addition: Add an aqueous solution of a base (e.g., 50% NaOH) to the flask.

Catalyst Addition: Add Benzyltrimethylammonium hydroxide (typically 1-10 mol%) to the

biphasic mixture.

Substrate Addition: While stirring vigorously, add the alkylating agent (e.g., an alkyl halide,

1.1 equivalents).

Reaction: Heat the mixture to the desired temperature (e.g., 50-80 °C) and maintain vigorous

stirring.

Monitoring: Monitor the disappearance of the starting material using Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Add water to

dissolve any inorganic salts and transfer the mixture to a separatory funnel.

Extraction and Purification: Separate the organic layer, wash with water and brine, dry over

an anhydrous drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure. Purify

the crude product by column chromatography or distillation.

Aldol Condensation
BTAH is an effective base catalyst for aldol condensation reactions, a fundamental method for

forming carbon-carbon bonds.[6][7]

Detailed Protocol: Crossed Aldol Condensation[8]
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Reactant Mixture: In a suitable reaction vessel, combine the aldehyde (1.1 equivalents) and

the ketone (1.0 equivalent).

Catalyst Addition: Add a catalytic amount of Benzyltrimethylammonium hydroxide (e.g.,

0.04 equivalents). For some reactions, a co-solvent like water or methanol may be used.

Reaction: Stir the mixture at room temperature. The reaction progress can often be observed

by the formation of a precipitate.

Isolation: If a precipitate forms, collect the crude product by vacuum filtration.

Purification: Wash the crude product with a dilute solution of acetic acid to neutralize any

remaining base, followed by cold ethanol to remove unreacted starting materials.

Recrystallize the solid from a suitable solvent (e.g., ethanol) to obtain the purified α,β-

unsaturated ketone.
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Mechanism of Base-Catalyzed Aldol Condensation

Ketone + BTAH

Deprotonation of α-carbon to form a nucleophilic enolate.

Enolate attacks the electrophilic carbonyl carbon of the aldehyde.

Formation of a tetrahedral alkoxide intermediate.

Protonation of the alkoxide to form a β-hydroxy carbonyl compound.

Base-catalyzed dehydration (E1cB mechanism) to yield the α,β-unsaturated product.

α,β-Unsaturated Carbonyl

Click to download full resolution via product page

Caption: The mechanistic pathway of a base-catalyzed aldol condensation reaction.

Horner-Wadsworth-Emmons (HWE) Reaction
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In the Horner-Wadsworth-Emmons reaction, BTAH can be used as a base to deprotonate the

phosphonate ester, generating the nucleophilic carbanion required for olefination.[6][9]

Detailed Protocol: HWE Olefination[10]

Phosphonate Deprotonation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the phosphonate ester (1.1 equivalents) in an anhydrous aprotic solvent

(e.g., THF). Cool the solution to 0 °C.

Base Addition: Slowly add Benzyltrimethylammonium hydroxide as a solution in a

suitable solvent.

Carbanion Formation: Stir the mixture at 0 °C for 30-60 minutes to ensure complete

formation of the phosphonate carbanion.

Carbonyl Addition: Add a solution of the aldehyde or ketone (1.0 equivalent) in the same

anhydrous solvent dropwise to the reaction mixture at 0 °C.

Reaction: Allow the reaction to warm to room temperature and stir until completion, as

monitored by TLC.

Quenching and Work-up: Carefully quench the reaction with a saturated aqueous solution of

ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with water and brine, dry over an anhydrous

drying agent, and concentrate under reduced pressure. Purify the resulting alkene by flash

column chromatography.

Toxicology and Decomposition
A thorough understanding of the toxicological profile and decomposition pathways of

Benzyltrimethylammonium hydroxide is essential for risk assessment and safe disposal.

Toxicity Pathway
While specific signaling pathway interactions in a therapeutic sense are not its primary

characteristic, the toxicity of the closely related Benzyltrimethylammonium chloride provides
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insight into its potential mechanism of harm. It is suggested to have cholinergic effects, likely

through interaction with acetylcholine receptors.[11]

Postulated Toxicity Pathway of Benzyltrimethylammonium Cation

Exposure (Inhalation, Dermal, Ingestion)

Absorption into Systemic Circulation

Interaction with Cholinergic Receptors (Muscarinic/Nicotinic) Potential for Organ Damage (e.g., optic nerve, CNS) with high exposure

Induction of Cholinergic Symptoms (e.g., salivation, lacrimation, tremors) Pharmacological Effects on the Cardiovascular System

Adverse Health Outcome

Click to download full resolution via product page

Caption: A postulated pathway illustrating the potential toxicological effects of the

benzyltrimethylammonium cation.

Thermal Decomposition
Upon heating, Benzyltrimethylammonium hydroxide is expected to decompose. While

specific studies on BTAH are limited, the decomposition of similar quaternary ammonium

hydroxides and related compounds suggest the formation of toxic fumes. When heated to

decomposition, it may emit toxic fumes of nitrogen oxides (NOx) and ammonia (NH₃).[12] The
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thermal decomposition of the benzyltrimethylammonium cation in the presence of hydroxide

can proceed via nucleophilic substitution (SN2) or Hofmann elimination.[13]

Conclusion
Benzyltrimethylammonium hydroxide is a powerful and versatile reagent for researchers,

scientists, and drug development professionals. Its efficacy as a strong organic base and

phase-transfer catalyst enables a wide range of synthetic transformations. However, its utility is

accompanied by significant hazards, including flammability, toxicity, and corrosivity. A

comprehensive understanding of its properties, coupled with strict adherence to safe handling

protocols, is essential for its responsible and effective use in the laboratory. This guide provides

the foundational knowledge to navigate the complexities of working with this potent chemical,

empowering researchers to harness its synthetic potential while prioritizing safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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